Cas no 80481-96-5 (Cyclopentane-1,1-dicarboxylic acid)
80481-96-5 structure
Product Name:Cyclopentane-1,1-dicarboxylic acid
CAS No:80481-96-5
MF:C7H10O4
MW:158.151902675629
CID:2724335
PubChem ID:228895
Update Time:2025-04-21
Cyclopentane-1,1-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Cyclopentanedicarboxylicacid
- MFCD00029146
- NSC22076
- DTXSID80901708
- MLS002638841
- SCHEMBL440358
- NSC-22076
- AKOS016011116
- 5802-65-3
- Cyclopentanedicarboxylic acid
- NoName_846
- cyclopentane-1,1-dicarboxylic acid
- SY047782
- DA-30478
- HMS3082E21
- 1,1-Cyclopentanedicarboxylic acid
- SMR001548303
- DS-6415
- 80481-96-5
- CS-0043922
- Cyclopentane-1,1-dicarboxylic acid
-
- Inchi: 1S/C7H10O4/c8-5(9)7(6(10)11)3-1-2-4-7/h1-4H2,(H,8,9)(H,10,11)
- InChI Key: YZFOGXKZTWZVFN-UHFFFAOYSA-N
- SMILES: OC(C1(C(=O)O)CCCC1)=O
Computed Properties
- Exact Mass: 158.05790880Da
- Monoisotopic Mass: 158.05790880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 74.6Ų
Cyclopentane-1,1-dicarboxylic acid Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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